Cas no 129410-08-8 (Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate)

• Product Name: Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate
• CAS No: 129410-08-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1095102
• PubChem ID: 73554714
• Update Time: 2025-06-12

Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate
• Methyl4-hydroxy-2-phenyl-2H-chromene-3-carboxylate
• 129410-08-8

• Inchi： 1S/C17H14O4/c1-20-17(19)14-15(18)12-9-5-6-10-13(12)21-16(14)11-7-3-2-4-8-11/h2-10,16,18H,1H3
• InChI Key： YNQAFYIBCZWEFC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C(=O)OC)C1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 4-hydroxyflavonoids

Additional information on Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate

Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate (CAS No. 129410-08-8): An Overview

Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate (CAS No. 129410-08-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methoxychromone, belongs to the class of chromones, which are characterized by their unique structural features and diverse biological activities.

The molecular formula of Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate is C₁₆H₁₂O₄, and its molecular weight is approximately 272.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various applications in laboratory settings and industrial processes.

Recent studies have highlighted the potential of Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate has been investigated for its antioxidant properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The pharmacological profile of Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate has also been explored in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further clinical development. Moreover, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the realm of drug discovery, Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate has been used as a lead compound for the development of new drugs targeting various diseases. Its structural scaffold can be modified to enhance its potency and selectivity, leading to the creation of more effective therapeutic agents. For instance, researchers at a leading pharmaceutical company have synthesized several derivatives of this compound with improved pharmacological properties, including enhanced solubility and reduced toxicity.

The synthetic route for producing Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate involves multiple steps, including condensation reactions and functional group transformations. One common method involves the reaction of 4-hydroxychalcone with methyl acetoacetate in the presence of a suitable catalyst. This process yields high-purity product with good yields, making it an attractive option for large-scale production.

In conclusion, Methyl 4-hydroxy-2-phenyl-2H-chromene-3-carboxylate (CAS No. 129410-08-8) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its anti-inflammatory and antioxidant properties make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.